![molecular formula C10H6F6O2 B2989866 2-Methoxy-4,6-bis(trifluoromethyl)benzaldehyde CAS No. 180134-14-9](/img/structure/B2989866.png)
2-Methoxy-4,6-bis(trifluoromethyl)benzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methoxy-4,6-bis(trifluoromethyl)benzaldehyde is a chemical compound with the CAS Number: 180134-14-9 . It has a molecular weight of 272.15 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H6F6O2/c1-18-8-3-5(9(11,12)13)2-7(6(8)4-17)10(14,15)16/h2-4H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 36-39 degrees Celsius . The compound is stored at ambient temperature .Scientific Research Applications
Broad-Spectrum Deoxofluorinating Agents
Bis(2-methoxyethyl)aminosulfur trifluoride has been highlighted as an effective agent for converting alcohols to alkyl fluorides and aldehydes/ketones to gem-difluorides, as well as transforming carboxylic acids to their trifluoromethyl derivatives. This chemical demonstrates enhanced thermal stability and a broader spectrum compared to traditional deoxofluorination reagents (Lal et al., 1999).
Synthesis and Functionalization
The regioselective metalation and subsequent carboxylation of 1,3-bis(trifluoromethyl)benzene to produce various derivatives, including 2,6-bis(trifluoromethyl)benzaldehyde, showcase the compound's utility in synthetic chemistry. These processes allow for the efficient synthesis of complex molecules (Dmowski & Piasecka-Maciejewska, 1998).
Linkers for Solid Phase Organic Synthesis
2-Methoxy-4,6-bis(trifluoromethyl)benzaldehyde derivatives have been investigated as linkers for solid phase organic synthesis, demonstrating the capability to undergo reductive amination and derivatization into various secondary amides. This highlights their potential utility in the development of novel compounds and pharmaceuticals (Swayze, 1997).
Photoluminescent Materials
The synthesis and characterization of photoluminescent materials involving 4-(Trifluorovinyloxy)benzaldehyde derivatives indicate potential applications in the development of novel luminescent polymers with high thermal stability and solubility in common organic solvents. These materials exhibit significant potential for use in optoelectronic devices (Neilson et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with trifluoromethyl groups have been known to exhibit activity towards various enzymes .
Mode of Action
It’s worth noting that the trifluoromethyl group is often used in medicinal chemistry to improve the potency of drugs by enhancing key hydrogen bonding interactions with proteins .
Biochemical Pathways
Compounds with similar structures have been known to participate in free radical reactions .
Result of Action
Compounds with trifluoromethyl groups have been known to exert their activity by inhibiting various enzymes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Methoxy-4,6-bis(trifluoromethyl)benzaldehyde. For instance, the compound is combustible and forms explosive mixtures with air on intense heating . It’s also important to avoid release to the environment .
Properties
IUPAC Name |
2-methoxy-4,6-bis(trifluoromethyl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F6O2/c1-18-8-3-5(9(11,12)13)2-7(6(8)4-17)10(14,15)16/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEENEJLKQKCCDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1C=O)C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.